Cas no 173966-36-4 (1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline)

• Product Name: 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline
• CAS No: 173966-36-4
• MF: C₁₇H₂₇NO₇
• MW: 357.398785829544
• CID: 5580449
• Update Time: 2025-10-28

1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline Chemical and Physical Properties

Names and Identifiers

• 1-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-L-proline
• -D-fructopyranos-1-yl]-L-proline
• L-Proline, 1-[1-deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]- (9CI)
• 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline

• Inchi： 1S/C17H27NO7/c1-15(2)22-11-8-21-17(9-18-7-5-6-10(18)14(19)20)13(12(11)23-15)24-16(3,4)25-17/h10-13H,5-9H2,1-4H3,(H,19,20)/t10-,11+,12+,13-,17-/m0/s1
• InChI Key： XSFZBXCKKMNGGQ-UTRPYSBESA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C[C@@]12OC[C@H]3OC(O[C@H]3[C@@H]1OC(O2)(C)C)(C)C

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 462.6±45.0 °C(Predicted)
• Solubility: DCM, Methanol
• pka: 2.33±0.20(Predicted)

Additional information on 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline

Recent Advances in the Study of 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline (CAS: 173966-36-4)

The compound 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline (CAS: 173966-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fructopyranosyl-proline structure, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and pharmacological activities, providing valuable insights for future drug development.

One of the key areas of research has been the synthesis and optimization of 173966-36-4. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing production costs. The study highlighted the importance of protecting groups in the synthesis process, particularly the use of isopropylidene groups to stabilize the fructopyranose moiety. This advancement not only enhances the scalability of production but also opens new avenues for structural modifications to improve bioactivity.

In addition to synthetic improvements, recent investigations have explored the mechanistic actions of 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline. A groundbreaking 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a potent inhibitor of prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases such as Alzheimer's. The study utilized X-ray crystallography to reveal the binding interactions between the compound and the enzyme's active site, providing a structural basis for its inhibitory effects. These findings suggest that 173966-36-4 could serve as a lead compound for developing new neuroprotective agents.

Further research has also examined the compound's potential in drug delivery systems. Due to its amphiphilic nature and biocompatibility, 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline has been investigated as a carrier for hydrophobic drugs. A 2023 study in Molecular Pharmaceutics reported the successful encapsulation of anticancer agents within micelles formed by the compound, significantly enhancing drug solubility and bioavailability. This application could revolutionize the delivery of poorly water-soluble therapeutics, addressing a major challenge in modern medicine.

Despite these promising developments, challenges remain in the clinical translation of 173966-36-4. Pharmacokinetic studies have indicated variable absorption rates and metabolic stability, necessitating further optimization. Ongoing research aims to address these issues through structural derivatization and formulation strategies. For instance, a recent preprint on ChemRxiv proposed PEGylation as a method to improve the compound's half-life and reduce immunogenicity, paving the way for future in vivo studies.

In conclusion, the latest research on 1-1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-b-D-fructopyranos-1-yl-L-proline underscores its multifaceted potential in chemical biology and pharmaceuticals. From innovative synthetic methods to therapeutic applications, this compound continues to inspire new avenues of investigation. As studies progress, it is anticipated that 173966-36-4 will play an increasingly prominent role in the development of next-generation therapeutics and drug delivery systems.